N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. It includes a 1,3,4-thiadiazol-2-yl group, a fluoro-benzyl thioether, and a dimethoxybenzamide. These groups are often found in biologically active molecules and could potentially interact with various biological targets .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by several key features, including the aromatic rings, the thiadiazole ring, and the amide group. The presence of the fluorine atom could also have significant effects on the molecule’s properties, as fluorine is highly electronegative and can form strong bonds with carbon .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, we can infer that it could potentially undergo a variety of reactions. For example, the amide group could be hydrolyzed under acidic or basic conditions, and the thiadiazole ring could potentially participate in various cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the amide group could allow for hydrogen bonding, potentially affecting the compound’s solubility and stability .Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives have shown potential in studies as anticancer agents. They may be used to target various cancer cell lines and could be developed into treatments for different types of cancer .
Antimicrobial and Antifungal Properties
These compounds have significant biological activities, including antimicrobial and antifungal effects. They could be used to develop new antibiotics or antifungal medications .
Anti-inflammatory and Analgesic Effects
Due to their anti-inflammatory and analgesic properties, 1,3,4-thiadiazole derivatives could be used in the development of new pain relief drugs .
Antipsychotic and Antidepressant Uses
Some derivatives have shown antipsychotic and antidepressant effects, suggesting potential use in treating mental health disorders .
Anticonvulsant Applications
The anticonvulsant properties of these compounds could lead to new treatments for seizure disorders .
Anti-leishmanial Activity
With anti-leishmanial properties demonstrated in studies, these derivatives could contribute to treatments for leishmaniasis .
Future Directions
properties
IUPAC Name |
N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O3S2/c1-24-13-7-12(8-14(9-13)25-2)16(23)20-17-21-22-18(27-17)26-10-11-5-3-4-6-15(11)19/h3-9H,10H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXWPJNXAOOUVLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.